Cas no 2680797-23-1 (tert-butyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate)

• Product Name: tert-butyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate
• CAS No: 2680797-23-1
• MF: C₁₀H₁₂IN₅O₂
• MW: 361.139053344727
• CID: 5623780
• PubChem ID: 165936780
• Update Time: 2025-06-13

tert-butyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299872
• tert-butyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate
• 2680797-23-1
• tert-butyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate

• Inchi： 1S/C10H12IN5O2/c1-10(2,3)18-9(17)14-7-5-6(11)15-16-8(5)13-4-12-7/h4H,1-3H3,(H2,12,13,14,15,16,17)
• InChI Key： QBJVRXKAEYKOHZ-UHFFFAOYSA-N
• SMILES： IC1=C2C(N=CN=C2NC(=O)OC(C)(C)C)=NN1

Computed Properties

• Exact Mass: 361.00357g/mol
• Monoisotopic Mass: 361.00357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.8Ų

Additional information on tert-butyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate

tert-butyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680797-23-1): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, tert-butyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680797-23-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, is widely utilized in medicinal chemistry and drug discovery. Its structural features, including the iodo substitution and tert-butyl carbamate moiety, make it a versatile intermediate for synthesizing biologically active compounds.

The CAS No. 2680797-23-1 is often searched in conjunction with terms like pyrazolo[3,4-d]pyrimidine derivatives, kinase inhibitors, and small molecule therapeutics, reflecting its relevance in modern drug development. Researchers are particularly intrigued by its potential applications in targeting protein kinases, which play a critical role in cellular signaling pathways associated with diseases such as cancer and inflammation.

One of the key advantages of tert-butyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate is its synthetic flexibility. The iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the creation of diverse libraries of analogs. This property aligns with the growing demand for structure-activity relationship (SAR) studies in drug discovery, where slight modifications can lead to significant changes in biological activity.

Recent trends in the pharmaceutical industry highlight the importance of fragment-based drug design and high-throughput screening. The pyrazolo[3,4-d]pyrimidine scaffold, as exemplified by this compound, is frequently employed in these approaches due to its ability to mimic purine bases, a common feature in many enzyme active sites. This has led to increased interest in CAS No. 2680797-23-1 as a building block for novel therapeutics.

From a commercial perspective, tert-butyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate is available through specialized chemical suppliers, often listed under categories such as pharmaceutical intermediates or research chemicals. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in laboratory settings.

In summary, tert-butyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680797-23-1) represents a valuable tool for researchers exploring the frontiers of medicinal chemistry. Its structural versatility, combined with its relevance to current drug discovery paradigms, ensures its continued prominence in scientific literature and industrial applications.